Cas no 35388-57-9 ((2S,3R)-2,3-dihydroxy-2-(4-hydroxybenzyl)butanedioic acid)

• Product Name: (2S,3R)-2,3-dihydroxy-2-(4-hydroxybenzyl)butanedioic acid
• CAS No: 35388-57-9
• MF: C₁₁H₁₂O₇
• MW: 256.208784103394
• CID: 1469857
• PubChem ID: 10038020
• Update Time: 2025-10-19

(2S,3R)-2,3-dihydroxy-2-(4-hydroxybenzyl)butanedioic acid Chemical and Physical Properties

Names and Identifiers

• (2S,3R)-2,3-dihydroxy-2-(4-hydroxybenzyl)butanedioic acid
• 2,3-dihydroxy-2-[(4-hydroxyphenyl)methyl]butanedioic acid
• Piscidic Acid
• 511BQ884F7
• Q27260844
• (2R,3S)-2,3-dihydroxy-2-[(4-hydroxyphenyl)methyl]butanedioic acid
• (p-Hydroxybenzyl)tartaric acid
• Aquacacteen
• UNII-511BQ884F7
• (2R,3S)-2,3-Dihydroxy-2-(4-hydroxybenzyl)succinic Acid
• 35388-57-9
• Butanedioic acid, 2,3-dihydroxy-2-[(4-hydroxyphenyl)methyl]-, (2R,3S)-
• C11H12O7
• Piscidic acid [MI]
• (+)-(2S,3R)-Piscidic acid
• (+)-Piscidic acid
• Butanedioic acid, 2,3-dihydroxy-2-((4-hydroxyphenyl)methyl)-, (2R,3S)-

• Inchi： 1S/C11H12O7/c12-7-3-1-6(2-4-7)5-11(18,10(16)17)8(13)9(14)15/h1-4,8,12-13,18H,5H2,(H,14,15)(H,16,17)/t8-,11-/m1/s1
• InChI Key： TUODPMGCCJSJRH-LDYMZIIASA-N
• SMILES： O[C@@](C(=O)O)([C@@H](C(=O)O)O)CC1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 256.05826
• Monoisotopic Mass: 256.05830272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 135Ų

Experimental Properties

• PSA: 135.29

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on (2S,3R)-2,3-dihydroxy-2-(4-hydroxybenzyl)butanedioic acid

Compound CAS No 35388-57-9: (2S,3R)-2,3-Dihydroxy-2-(4-Hydroxybenzyl)Butanedioic Acid

Compound CAS No 35388-57-9, also known as (2S,3R)-2,3-dihydroxy-2-(4-hydroxybenzyl)butanedioic acid, is a naturally occurring organic compound with significant biological activity and potential applications in various fields. This compound belongs to the class of dihydroxybutanedioic acids, which are known for their roles in metabolic pathways and their ability to act as precursors for various bioactive molecules.

The structure of (2S,3R)-2,3-dihydroxy-2-(4-hydroxybenzyl)butanedioic acid is characterized by a butanedioic acid backbone with hydroxyl groups at positions 2 and 3, and a 4-hydroxybenzyl group attached at position 2. This stereochemistry (S configuration at C2 and R configuration at C3) is crucial for its biological activity and selectivity. Recent studies have highlighted the importance of stereochemistry in determining the pharmacokinetic properties and bioavailability of such compounds.

(2S,3R)-Dihydroxybutanedioic acid derivatives have been isolated from various natural sources, including plants and microorganisms. For instance, recent research has identified this compound in extracts of *Ginkgo biloba* leaves, where it contributes to the plant's antioxidant properties. The presence of the 4-hydroxybenzyl group enhances the compound's ability to scavenge free radicals, making it a promising candidate for applications in antioxidant therapy.

One of the most exciting developments involving CAS No 35388-57-9 is its potential role in neuroprotection. Studies conducted in vitro have demonstrated that this compound can inhibit oxidative stress-induced neuronal cell death, suggesting its potential as a therapeutic agent for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The mechanism of action involves modulation of mitochondrial function and activation of antioxidant defense systems.

In addition to its biological roles, (2S,3R)-dihydroxybutanedioic acid derivatives are also being explored for their applications in the food industry. Due to their ability to chelate metal ions and stabilize food matrices, these compounds are being considered as natural additives to extend shelf life and improve sensory properties.

Recent advancements in synthetic chemistry have enabled the development of efficient methods for the synthesis of CAS No 35388-57-9. These methods include enzymatic resolution of racemic mixtures and asymmetric catalysis, which allow for high-yield production of the desired enantiomer. Such innovations are expected to facilitate large-scale production for both research and industrial applications.

In conclusion, compound CAS No 35388-57-9, or (2S,3R)-dihydroxybutanedioic acid, is a versatile compound with a wide range of potential applications in medicine, food science, and beyond. Its unique stereochemistry and bioactivity make it a valuable target for further research and development.